Cas no 2229020-52-2 (3-(3-bromo-5-methylphenoxy)propan-1-amine)

• Product Name: 3-(3-bromo-5-methylphenoxy)propan-1-amine
• CAS No: 2229020-52-2
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5902504
• PubChem ID: 165797442
• Update Time: 2025-05-25

3-(3-bromo-5-methylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenoxy)propan-1-amine
• 2229020-52-2
• EN300-1917022

• Inchi： 1S/C10H14BrNO/c1-8-5-9(11)7-10(6-8)13-4-2-3-12/h5-7H,2-4,12H2,1H3
• InChI Key： HQWCDHPNBZAPPS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)OCCCN

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-bromo-5-methylphenoxy)propan-1-amine

Comprehensive Overview of 3-(3-bromo-5-methylphenoxy)propan-1-amine (CAS No. 2229020-52-2)

3-(3-bromo-5-methylphenoxy)propan-1-amine is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 2229020-52-2 serves as a unique identifier, ensuring precise tracking in scientific databases. The compound features a brominated aromatic ring and an amine-functionalized propyl chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The structural uniqueness of 3-(3-bromo-5-methylphenoxy)propan-1-amine lies in its electron-withdrawing bromo group and methyl substitution, which influence its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. These reactions are pivotal for creating heterocyclic compounds, a hot topic in AI-driven molecular design. Recent searches highlight growing interest in "brominated building blocks for drug synthesis" and "amine derivatives in agrochemicals", reflecting the compound's relevance in cutting-edge research.

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Environmental considerations are another critical angle. The bromo-methylphenoxy moiety’s biodegradability is often compared to green chemistry alternatives, a trending topic in ESG (Environmental, Social, and Governance)-focused research. Laboratories prioritizing REACH compliance or OECD guidelines may seek data on this compound’s ecotoxicological profile, underscoring the need for detailed technical documentation.

In analytical chemistry, 3-(3-bromo-5-methylphenoxy)propan-1-amine is characterized via HPLC-MS and NMR spectroscopy, with users often searching for "CAS 2229020-52-2 spectral data". Its logP value and hydrogen bonding capacity are frequently modeled in QSAR studies, linking it to popular keywords like "computational ADMET prediction". This aligns with the rise of digital twin technology in chemical R&D.

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To summarize, 3-(3-bromo-5-methylphenoxy)propan-1-amine (CAS 2229020-52-2) bridges multiple disciplines—from medicinal chemistry to materials science. Its adaptability to click chemistry and bioorthogonal reactions positions it at the forefront of next-generation therapeutics and smart agrochemicals, answering today’s most pressing scientific and sustainability challenges.